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Compound of Interest

Compound Name: 3-Bromo-2-hydroxybenzoic acid

Cat. No.: B049128

Essential Safety and Handling Guide for 3-Bromo-2-
hydroxybenzoic Acid

This guide provides crucial safety, handling, and disposal protocols for 3-Bromo-2-
hydroxybenzoic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for mitigating risks and ensuring a safe
laboratory environment.

3-Bromo-2-hydroxybenzoic acid is classified as a hazardous substance that requires careful
handling. According to the Globally Harmonized System (GHS), it causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] The signal
word associated with this chemical is "Warning".[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for 3-Bromo-2-hydroxybenzoic acid is presented
below.
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Property Value

Molecular Formula C7HsBrOs[1][4]
Molecular Weight 217.02 g/mol [1]

CAS Number 3883-95-2[2]
Appearance Grey solid[5]

Melting Point 219-220 °C[4]

Boiling Point 301.4 °C at 760 mmHg[4]
Flash Point 136.1 °C[4]

Density 1.861 g/cm3[4]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 3-Bromo-2-hydroxybenzoic acid is essential to minimize
exposure and prevent accidents. The following step-by-step procedure outlines the mandatory
personal protective equipment (PPE) and handling practices.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

o Eye and Face Protection: Always wear tightly fitting chemical safety goggles.[6][7] For tasks
with a higher risk of splashing, a full-face shield must be worn in addition to safety goggles.
[6][8] A face shield alone does not provide adequate protection.[7]

e Hand Protection: Use chemical-resistant gloves made of materials such as nitrile or
neoprene.[6] Always inspect gloves for any signs of degradation or punctures before use and
follow proper glove removal techniques to avoid skin contamination.

» Body Protection: A chemical-resistant lab coat is mandatory.[6][7] For operations involving
large quantities or a high risk of spillage, a chemical-resistant apron or coveralls should be
worn.[6]
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o Respiratory Protection: Handle this chemical in a certified chemical fume hood to minimize
inhalation of dust or vapors.[7][8] If a fume hood is not available or if dust generation is
significant, an appropriate NIOSH-approved respirator must be used.[6]

Engineering Controls and Work Practices

o Ventilation: All work with 3-Bromo-2-hydroxybenzoic acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2][7][8]

o Safe Handling: Avoid direct contact with the skin and eyes.[9] Do not breathe in dust.[2][3]
Keep the container tightly closed when not in use.[2][3]

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.[2][3] Do not eat, drink, or smoke in the work area.

o Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible
materials.[2][3] The storage area should be secured and locked.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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